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Compound of Interest

Compound Name: Gly-Gly-Gly-PEG2-azide

Cat. No.: B15137965 Get Quote

An In-depth Technical Guide to Gly-Gly-Gly-PEG2-azide for Researchers, Scientists, and Drug

Development Professionals

Introduction
Gly-Gly-Gly-PEG2-azide is a versatile heterobifunctional linker molecule widely employed in

the fields of bioconjugation, chemical biology, and drug development.[1][2] Its unique

architecture, comprising a tri-glycine peptide, a short polyethylene glycol (PEG) spacer, and a

terminal azide group, imparts a favorable combination of hydrophilicity, flexibility, and reactivity.

This guide provides a comprehensive overview of the structure, properties, and applications of

Gly-Gly-Gly-PEG2-azide, with a focus on its utility in the construction of Antibody-Drug

Conjugates (ADCs).

Molecular Structure and Physicochemical
Properties
The structure of Gly-Gly-Gly-PEG2-azide is characterized by three key components:

Tri-glycine (Gly-Gly-Gly) peptide: This peptide moiety provides a flexible and hydrophilic

spacer arm. The glycine residues are the simplest amino acids, minimizing steric hindrance

and potential immunogenicity.[2]

PEG2 spacer: The short di-ethylene glycol spacer further enhances the molecule's

hydrophilicity, improving solubility in aqueous buffers and reducing aggregation of the

conjugated biomolecules.[1][2]
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Azide group (-N3): This terminal functional group is the reactive handle for "click chemistry,"

specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted

azide-alkyne cycloaddition (SPAAC) reactions.[1][2] These reactions are bioorthogonal,

meaning they proceed with high efficiency and specificity in complex biological environments

without interfering with native biochemical processes.

The key physicochemical properties of Gly-Gly-Gly-PEG2-azide are summarized in the table

below.

Property Value Reference

CAS Number 2222277-20-3 [1][3][4][5]

Molecular Formula C12H23N7O5 [1][3][4][6]

Molecular Weight 345.35 g/mol [1][3]

Appearance Solid [3]

Purity >96% [4][6]

Solubility
Soluble in DMSO, DMF, and

water.
[2]

Storage

Store at -20°C. Stock solutions

can be stored at -20°C for up

to 1 month or -80°C for up to 6

months.

[1]

Experimental Protocols
The primary utility of Gly-Gly-Gly-PEG2-azide lies in its ability to conjugate with alkyne-

containing molecules via click chemistry. Below are representative protocols for both copper-

catalyzed and strain-promoted azide-alkyne cycloaddition reactions.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
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This reaction is highly efficient but requires a copper catalyst, which can be cytotoxic.

Therefore, it is more commonly used for the conjugation of molecules in vitro where the catalyst

can be removed.

Materials:

Gly-Gly-Gly-PEG2-azide

Alkyne-functionalized molecule (e.g., a cytotoxic drug)

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) as a copper-chelating ligand

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4 or similar non-amine containing

buffer.

Protocol:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of Gly-Gly-Gly-PEG2-azide in DMSO.

Prepare a 10 mM stock solution of the alkyne-functionalized molecule in a compatible

solvent (e.g., DMSO).

Prepare a 50 mM stock solution of CuSO4 in water.

Prepare a 100 mM stock solution of sodium ascorbate in water (prepare fresh).

Prepare a 50 mM stock solution of THPTA or TBTA in DMSO.

Reaction Setup:
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In a microcentrifuge tube, combine the alkyne-functionalized molecule and Gly-Gly-Gly-
PEG2-azide in the desired molar ratio (typically a slight excess of one reagent is used).

Add the copper-chelating ligand to the reaction mixture.

Add the CuSO4 stock solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Reaction Conditions:

Incubate the reaction mixture at room temperature for 1-4 hours. The reaction progress

can be monitored by LC-MS or HPLC.

Purification:

Upon completion, the conjugated product can be purified using standard techniques such

as size-exclusion chromatography, reversed-phase HPLC, or dialysis to remove unreacted

starting materials and the copper catalyst.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne (e.g.,

DBCO, BCN) instead of a terminal alkyne.[7] This method is ideal for bioconjugation in living

systems or with sensitive biomolecules where copper toxicity is a concern.

Materials:

Gly-Gly-Gly-PEG2-azide

Cyclooctyne-functionalized molecule (e.g., DBCO-modified antibody)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

Protocol:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of Gly-Gly-Gly-PEG2-azide in DMSO or PBS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://jcmarot.com/wp-content/uploads/2022/11/spaac-en.pdf
https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/product/b15137965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the cyclooctyne-functionalized molecule in PBS at a suitable concentration.

Reaction Setup:

In a microcentrifuge tube, combine the cyclooctyne-functionalized molecule with a molar

excess of Gly-Gly-Gly-PEG2-azide (typically 5-10 fold excess).

Reaction Conditions:

Incubate the reaction mixture at room temperature for 2-12 hours, or at 4°C for overnight

incubation. The reaction progress can be monitored by SDS-PAGE, LC-MS, or HPLC.

Purification:

The conjugated product can be purified by size-exclusion chromatography or dialysis to

remove the excess unreacted Gly-Gly-Gly-PEG2-azide.

Visualizations
Chemical Structure of Gly-Gly-Gly-PEG2-azide
Caption: Chemical structure of Gly-Gly-Gly-PEG2-azide.
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Caption: Workflow for the synthesis of an Antibody-Drug Conjugate (ADC).

Conclusion
Gly-Gly-Gly-PEG2-azide is a valuable tool for researchers in drug development and

bioconjugation. Its well-defined structure, favorable physicochemical properties, and reactivity

in bioorthogonal click chemistry reactions make it an ideal linker for a variety of applications,

most notably in the construction of ADCs. The protocols and visualizations provided in this

guide offer a starting point for the successful implementation of Gly-Gly-Gly-PEG2-azide in

your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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